Cas no 2138217-92-0 (4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole
• CAS No: 2138217-92-0
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 5609357
• PubChem ID: 165955793
• Update Time: 2025-05-20

4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-840960
• 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole
• 2138217-92-0

• Inchi： 1S/C13H13F3N2/c1-3-18-7-11(13(15)16)12(17-18)10-6-9(14)5-4-8(10)2/h4-7,13H,3H2,1-2H3
• InChI Key： IGNCBCIFMPQGQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN(CC)N=C1C1C=C(C=CC=1C)F)F

Computed Properties

• Exact Mass: 254.10308291g/mol
• Monoisotopic Mass: 254.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole

4-(Difluoromethyl)-1-Ethyl-3-(5-Fluoro-2-Methylphenyl)-1H-Pyrazole: A Comprehensive Overview

The compound CAS No. 2138217-92-0, also known as 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by the presence of a difluoromethyl group at the 4-position, an ethyl group at the 1-position, and a 5-fluoro-2-methylphenyl group at the 3-position of the pyrazole ring.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and various coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. The incorporation of fluorine atoms in the molecule significantly enhances its electronic properties, making it highly reactive in certain chemical environments. This has led to its widespread use in pharmaceutical research, agrochemicals, and materials science.

In the field of pharmaceuticals, 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole has shown promising activity as a potential drug candidate. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory and pain management therapies. Additionally, its unique electronic properties make it a strong candidate for use in anti-cancer drug development.

In agrochemicals, this compound has been investigated for its pesticidal properties. Research indicates that it exhibits potent activity against various agricultural pests, including insects and nematodes. Its ability to target specific receptors in pest organisms makes it a highly selective and effective pesticide. Furthermore, its fluorinated structure contributes to its stability in environmental conditions, reducing the risk of degradation and ensuring prolonged efficacy.

The application of this compound in materials science is another area of active research. Due to its aromaticity and heterocyclic nature, it has been explored as a building block for advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it a valuable component in the development of next-generation electronic materials.

The recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which plays a crucial role in determining its reactivity and selectivity. These studies have also highlighted potential areas for further modification to enhance its biological and chemical properties.

In conclusion, CAS No. 2138217-92-0, or 4-(difluoromethyl)-1-ethyl-3-(5-fluoro-2-methylphenyl)-1H-pyrazole, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even more significant role in future technological advancements.